Cas no 702662-50-8 (STING agonist-1)

• Product Name: STING agonist-1
• CAS No: 702662-50-8
• MF: C₂₁H₁₆ClFN₂O₃S
• MW: 430.8797
• MDL: MFCD04062826
• CID: 2601750
• PubChem ID: 5077622
• Update Time: 2024-10-27

STING agonist-1 Chemical and Physical Properties

Names and Identifiers

• STING agonist-1
• G10
• G10 [PMID: 26646986]
• 4-(2-chloro-6-fluorobenzyl)-N-(furan-2-ylmethyl)-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxamide
• GTPL9206
• HMS1621G10
• BCP33022
• s8954
• 4-[(2-chloro-6-fluorophenyl)methyl]-N-(furan-2-ylmethyl)-3-oxo-1,4-benzothiazine-6-carboxamide
• Q27077760
• 4-[(2-Chloro-6-fluorophenyl
• CDB66250
• D83678
• A918021
• EX-A3302
• 702662-50-8
• SCHEMBL18864284
• NCGC00480888-01
• AKOS001760873
• G10; G-10; G 10; STING agonist G10
• EN300-269290
• HY-19711
• 4-[(2-chloro-6-fluorophenyl)methyl]-N-(furan-2-ylmethyl)-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide
• 4-[(2-chloro-6-fluorophenyl)methyl]-N-(furan-2-ylmethyl)-3-oxo-2H-1,4-benzothiazine-6-carboxamide
• CS-5369
• SR-01000119962
• SR-01000119962-1
• CHEMBL5178162
• STING agonist-1 (G10)
• STING Agonist-1(G-10)?
• BDBM50592349
• Z2327470366
• 4-[(2-chloro-6-fluorophenyl)methyl]-N-[(furan-2-yl)methyl]-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxamide
• AS-79805

• MDL： MFCD04062826
• Inchi： 1S/C21H16ClFN2O3S/c22-16-4-1-5-17(23)15(16)11-25-18-9-13(6-7-19(18)29-12-20(25)26)21(27)24-10-14-3-2-8-28-14/h1-9H,10-12H2,(H,24,27)
• InChI Key： NAGKYJATVFXZKN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1C([H])([H])N1C(C([H])([H])SC2C([H])=C([H])C(C(N([H])C([H])([H])C3=C([H])C([H])=C([H])O3)=O)=C([H])C1=2)=O)F

Computed Properties

• Exact Mass: 430.055419g/mol
• Monoisotopic Mass: 430.055419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 430.9g/mol
• XLogP3: 3.7
• Topological Polar Surface Area: 87.8

Experimental Properties

• Color/Form: Solid powder

STING agonist-1 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines